(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate

• IUPAC Name: [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 2,6-dimethoxybenzoate
• InChI: InChI=1S/C22H16O7/c1-25-16-6-3-7-17(26-2)20(16)22(24)28-14-8-9-15-18(12-14)29-19(21(15)23)11-13-5-4-10-27-13/h3-12H,1-2H3/b19-11-
• InChI Key: CNLCLQLMQZEAMO-ODLFYWEKSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3
• Isomeric SMILES: COC1=C(C(=CC=C1)OC)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3
• Molecular Formula: C22H16O7
• Molecular Weight: 392.4 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate is a useful research compound. Its molecular formula is C22H16O7 and its molecular weight is 392.363. The purity is usually 95%.
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Scientific Research Applications

Potential Inhibitors of Angiogenesis

• Compounds similar to (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2,6-dimethoxybenzoate have been explored for their potential as inhibitors of angiogenesis. For instance, analogues of SU-5416, which include compounds like 3-(imidazol-4(5)-ylmethylene)-2,3-dihydrobenzo[b]furan-2-ones, have shown antiangiogenic activity in vitro (Braud, Duflos, Le Baut, Renard, Pfeiffer, & Tucker, 2003).

Synthesis of Pyran Derivatives

• Research has been conducted on reactions involving 3-oxo-2,3-dihydrobenzofuran, leading to the synthesis of various pyran derivatives. These studies contribute to understanding the chemical properties and potential applications of related compounds (Mérour & Cossais, 1991).

Synthetic Studies of Sesamol Derivatives

• Derivatives of sesamol, which are structurally similar to the compound , have been synthesized and analyzed. This research enhances our understanding of the chemical characteristics and potential applications of such compounds (Fukui, Nakayama, & Tanaka, 1969).

Dihydrobenzofurans and Triterpenoids from Microglossa Pyrifolia

• Studies on Microglossa pyrifolia, which contains dihydrobenzofurans structurally related to the compound, have contributed to the discovery of new natural products. These findings are significant for understanding the biological properties and potential uses of dihydrobenzofurans (Schmidt, Hildebrand, & Willuhn, 2003).

Antitubercular Homoisoflavonoids

• Research has been conducted on dibenzofuran embodied homoisoflavonoids, demonstrating their potential as antitubercular agents. This highlights the possible pharmacological applications of similar compounds (Yempala, Sriram, Yogeeswari, & Kantevari, 2012).